2-(pyrimidin-4-ylthio)-N-(thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(pyrimidin-4-ylthio)-N-(thiazol-2-yl)acetamide” is likely a derivative of pyrimidine and thiazole . Pyrimidine and thiazole are heterocyclic compounds that are often used in the design of new drugs due to their wide range of pharmacological activities .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be confirmed by physicochemical properties and spectroanalytical data such as NMR and IR .
Scientific Research Applications
CDK Inhibitors in Cancer Therapy :
- A study by (Wang et al., 2004) explored compounds similar to 2-(pyrimidin-4-ylthio)-N-(thiazol-2-yl)acetamide, particularly 2-anilino-4-(thiazol-5-yl)pyrimidine derivatives. These compounds were found to be potent inhibitors of cyclin-dependent kinase-2 (CDK2), which is a key target in cancer therapy. The study emphasized the importance of structure-activity relationships and cellular inhibition mechanisms for these compounds.
Synthesis of Diverse Heterocycles for Insecticidal Use :
- A study conducted by (Fadda et al., 2017) used a precursor similar to this compound to synthesize various heterocycles, including pyrrole, pyridine, and thiazole derivatives. These compounds were evaluated as insecticidal agents, highlighting the potential of such compounds in agricultural applications.
Antimicrobial Activity of Heterocyclic Compounds :
- In another study by (Bondock et al., 2008), derivatives of 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, a compound structurally related to this compound, were synthesized. These compounds displayed significant antimicrobial activity, suggesting the potential use of such compounds in developing new antimicrobial agents.
Cytotoxic and Antitumor Properties :
- Research by (Masaret, 2021) focused on synthesizing pyrimidine derivatives with links to thiophene, pyrazole, and thiazole moieties. These compounds were tested for their antitumor activity against various cancer cell lines, indicating the relevance of such compounds in cancer research.
Synthesis for Imaging Applications :
- A study by (Dollé et al., 2008) reported on a series of compounds structurally related to this compound, specifically focusing on their application in radioligand imaging for positron emission tomography (PET).
Future Directions
The development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections and cancer is a current research focus . Compounds like “2-(pyrimidin-4-ylthio)-N-(thiazol-2-yl)acetamide” could potentially be part of this research due to their structural similarity to compounds with known antimicrobial and anticancer activities .
properties
IUPAC Name |
2-pyrimidin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4OS2/c14-7(13-9-11-3-4-15-9)5-16-8-1-2-10-6-12-8/h1-4,6H,5H2,(H,11,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVDRBPWGNFRDDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CN=C1SCC(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.